Cas no 2138218-89-8 (4-(2,4-Difluorophenyl)-2-(piperidin-4-yl)furan-3-carboxylic acid)

• Product Name: 4-(2,4-Difluorophenyl)-2-(piperidin-4-yl)furan-3-carboxylic acid
• CAS No: 2138218-89-8
• MF: C₁₆H₁₅F₂NO₃
• MW: 307.292011499405
• CID: 6050384
• PubChem ID: 165475944
• Update Time: 2025-10-31

4-(2,4-Difluorophenyl)-2-(piperidin-4-yl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138218-89-8
• EN300-1082997
• 4-(2,4-difluorophenyl)-2-(piperidin-4-yl)furan-3-carboxylic acid
• 4-(2,4-Difluorophenyl)-2-(piperidin-4-yl)furan-3-carboxylic acid

• Inchi： 1S/C16H15F2NO3/c17-10-1-2-11(13(18)7-10)12-8-22-15(14(12)16(20)21)9-3-5-19-6-4-9/h1-2,7-9,19H,3-6H2,(H,20,21)
• InChI Key： ACFKCKAXESUTCU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=COC(=C1C(=O)O)C1CCNCC1)F

Computed Properties

• Exact Mass: 307.10199966g/mol
• Monoisotopic Mass: 307.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.5Ų

Additional information on 4-(2,4-Difluorophenyl)-2-(piperidin-4-yl)furan-3-carboxylic acid

Comprehensive Overview of 4-(2,4-Difluorophenyl)-2-(piperidin-4-yl)furan-3-carboxylic acid (CAS No. 2138218-89-8)

The compound 4-(2,4-Difluorophenyl)-2-(piperidin-4-yl)furan-3-carboxylic acid (CAS No. 2138218-89-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a difluorophenyl moiety and a piperidin-4-yl group attached to a furan-3-carboxylic acid backbone, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given its ability to interact with various biological targets.

In recent years, the demand for fluorinated compounds like 4-(2,4-Difluorophenyl)-2-(piperidin-4-yl)furan-3-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules is a hot topic, as evidenced by frequent searches for terms such as "fluorine in drug design" and "benefits of fluorinated pharmaceuticals."

The synthesis of CAS No. 2138218-89-8 involves multi-step organic reactions, often starting from commercially available piperidine derivatives and difluorophenyl precursors. Key steps may include Pd-catalyzed cross-coupling, cyclization reactions, and carboxylic acid functionalization. These methods are widely discussed in academic circles, with many researchers seeking information on "efficient synthesis of heterocyclic compounds" or "piperidine-based drug scaffolds."

From a pharmacological perspective, the furan-3-carboxylic acid moiety in this compound is particularly noteworthy. This structural motif is frequently found in bioactive molecules targeting inflammation, cancer, and central nervous system disorders. Recent publications have highlighted the role of similar compounds in modulating ion channels and enzyme activity, which explains the high search volume for terms like "furan derivatives in medicine" and "carboxylic acid drugs."

The physicochemical properties of 4-(2,4-Difluorophenyl)-2-(piperidin-4-yl)furan-3-carboxylic acid are also of great interest. Its logP value, solubility profile, and pKa are critical parameters for drug formulation. These characteristics are frequently queried in databases, with professionals searching for "ADME properties of fluorinated heterocycles" or "optimizing drug-like properties." Such data is essential for predicting the compound's behavior in biological systems.

In the context of structure-activity relationships (SAR), modifications to the piperidin-4-yl or difluorophenyl groups could significantly alter the compound's biological activity. This has led to increased research into "molecular docking studies" and "fragment-based drug design," as scientists aim to optimize this scaffold for specific therapeutic applications. The compound's potential as a lead structure for new drug candidates is a recurring theme in recent literature.

Quality control and analytical characterization of CAS No. 2138218-89-8 typically involve advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods ensure the compound's purity and identity, which are crucial for research and development. Searches related to "analytical methods for fluorinated compounds" and "impurity profiling in pharmaceuticals" reflect the importance of these techniques in the field.

Looking ahead, the future applications of 4-(2,4-Difluorophenyl)-2-(piperidin-4-yl)furan-3-carboxylic acid may expand into areas such as precision medicine and targeted drug delivery. With the rise of personalized therapies, there is growing interest in compounds that can be tailored to individual patient needs. This aligns with popular search trends like "customized drug development" and "small molecules in personalized medicine," underscoring the compound's relevance in modern healthcare.

In conclusion, 4-(2,4-Difluorophenyl)-2-(piperidin-4-yl)furan-3-carboxylic acid (CAS No. 2138218-89-8) represents a fascinating intersection of medicinal chemistry, drug discovery, and pharmaceutical innovation. Its unique structure and potential applications make it a valuable subject of study for researchers worldwide. As the scientific community continues to explore its possibilities, this compound is likely to remain at the forefront of discussions on next-generation therapeutics and advanced drug design.